molecular formula C7H6N2O5 B8715857 2-Methyl-4,5-dinitrophenol

2-Methyl-4,5-dinitrophenol

Cat. No. B8715857
M. Wt: 198.13 g/mol
InChI Key: OOPXZCWOOWWBKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-4,5-dinitrophenol is a useful research compound. Its molecular formula is C7H6N2O5 and its molecular weight is 198.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H6N2O5

Molecular Weight

198.13 g/mol

IUPAC Name

2-methyl-4,5-dinitrophenol

InChI

InChI=1S/C7H6N2O5/c1-4-2-5(8(11)12)6(9(13)14)3-7(4)10/h2-3,10H,1H3

InChI Key

OOPXZCWOOWWBKX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1O)[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of HNO3 (27 mL, 70% solution) and H2O (14 mL) was cooled using an ice bath and 2-methyl-5-nitrophenol (10 g, 65 mmol) was added slowly, followed by NaNO3 (90 mg, 1.3 mmol). The reaction was stirred and warmed to RT. After 4 h, H2O was added and the reaction was filtered to collect a yellow solid. This yellow solid was purified by titration with CH2Cl2 to yield the title compound as a solid that is 98% the desired isomer.
Name
Quantity
27 mL
Type
reactant
Reaction Step One
Name
Quantity
14 mL
Type
solvent
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
[Compound]
Name
NaNO3
Quantity
90 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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